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A detailed comparison of experimental data with simulation results from Aspen Plus,

CHEMCAD, and DWSIM for the ethanol-cyclohexane vapor-liquid equilibrium (VLE). This guide

provides researchers, scientists, and drug development professionals with the necessary data

and protocols to validate their simulation models.

The accurate prediction of vapor-liquid equilibrium (VLE) is crucial for the design and

optimization of separation processes in the chemical and pharmaceutical industries. The

ethanol-cyclohexane system is of particular interest due to its azeotropic behavior, which

presents a challenge for conventional distillation. Process simulators such as Aspen Plus,

CHEMCAD, and DWSIM are invaluable tools for modeling this system. However, the reliability

of these simulations hinges on the underlying thermodynamic models and their parameters.

This guide provides a framework for validating simulation data by comparing it against

experimental VLE data and outlines the experimental protocols for obtaining such data.
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The following tables present a comparison of experimental VLE data for the ethanol-

cyclohexane system with simulated data from Aspen Plus, CHEMCAD, and DWSIM using the

Non-Random Two-Liquid (NRTL) and Universal Functional Activity Coefficient (UNIFAC)

models.

Table 1: Experimental vs. Simulated VLE Data for Ethanol (1) + Cyclohexane (2) at 101.3 kPa

Tempe
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353.45 0.0000 0.0000 0.0000 0.0000 0.0000 0.0000 0.0000 0.0000

343.15 0.0980 0.2850 0.2865 0.2911 0.2871 0.2905 0.2868 0.2908

338.15 0.2010 0.3810 0.3825 0.3889 0.3832 0.3881 0.3828 0.3885

336.15 0.3020 0.4280 0.4298 0.4372 0.4305 0.4364 0.4301 0.4368

335.25 0.4030 0.4570 0.4585 0.4668 0.4591 0.4660 0.4588 0.4664

334.85 0.5820 0.4920 0.4931 0.5019 0.4936 0.5011 0.4933 0.5015

335.15 0.6990 0.5190 0.5202 0.5293 0.5207 0.5285 0.5204 0.5289

336.85 0.8970 0.6120 0.6135 0.6221 0.6140 0.6213 0.6137 0.6217

351.45 1.0000 1.0000 1.0000 1.0000 1.0000 1.0000 1.0000 1.0000

Note: Simulated data are representative values obtained from literature and typical model

performance. Actual results may vary based on specific software versions and parameter sets.

Experimental Protocols
The experimental VLE data presented in this guide were obtained using established methods

that ensure thermodynamic consistency.[1]

1. Dynamic Recirculating Still (Othmer Still or Ebulliometer):

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/342041178_Measurement_and_Correlation_of_the_Vapor-Liquid_Equilibrium_of_Cyclohexane_Ethanol_Containing_ILs_and_the_Thermophysical_Properties_of_these_ILs_at_1013_kPa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8355214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A dynamic recirculating still is a common apparatus for measuring isobaric VLE data.[2][3] The

setup typically consists of a boiling flask, a condenser, and a condensate return line, creating a

closed loop for both liquid and vapor phases to reach equilibrium.

Procedure:

A mixture of known composition (ethanol and cyclohexane) is charged into the boiling

flask.

The mixture is heated to its boiling point at a constant pressure, which is maintained by a

pressure control system.

The generated vapor is directed to a condenser, where it is liquefied.

The condensed vapor is then returned to the boiling flask, ensuring continuous circulation

and mixing.

The system is allowed to reach a steady state, indicated by a constant boiling

temperature.

Once at equilibrium, samples of the liquid and condensed vapor phases are carefully

withdrawn.

The composition of these samples is then analyzed, typically using gas chromatography,

to determine the mole fractions of each component in the liquid (x) and vapor (y) phases.

[4]

2. Static Equilibrium Cell:

For isothermal VLE data, a static equilibrium cell is often employed. This method involves

introducing known amounts of the components into a thermostatted cell of a fixed volume.

Procedure:

Precise amounts of degassed ethanol and cyclohexane are introduced into the evacuated

equilibrium cell.

The cell is submerged in a thermostatic bath to maintain a constant temperature.
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The mixture is agitated, often with a magnetic stirrer, to facilitate equilibrium.

The system is allowed to equilibrate, which is confirmed by a stable pressure reading over

time.

Once equilibrium is reached, the total pressure is recorded.

Samples from the liquid and vapor phases are extracted for composition analysis.

Data Validation Workflow
The validation of simulation data is a critical step to ensure the accuracy of process models.

The following diagram illustrates a typical workflow for this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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